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Compound of Interest

Compound Name: 1-Bromo-6-methylheptane

Cat. No.: B1294610

Essential Safety and Handling Guide for 1-
Bromo-6-methylheptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Bromo-6-methylheptane. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

1-Bromo-6-methylheptane is a flammable liquid and vapor that can cause skin irritation,
serious eye irritation, and respiratory irritation.[1] All handling of this chemical should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood, to
minimize inhalation exposure.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through skin contact, eye contact, and
inhalation.
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PPE Category

Specification

Rationale

Hand Protection

Viton™ or Silvershield® gloves
for extended contact. For
short-term splash protection,
heavy-duty nitrile gloves may
be used, but must be replaced
immediately upon

contamination.

Standard nitrile gloves offer
poor resistance to halogenated
hydrocarbons.[3][4][5]

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors which can cause

serious eye irritation.[2]

Body Protection

Flame-retardant lab coat and

chemically resistant apron.

Provides protection against
skin contact and in the event of

a fire.

Respiratory Protection

An air-purifying respirator with
an organic vapor (OV)
cartridge (black label) is
required if working outside of a
fume hood or if ventilation is
inadequate.[6][7][8]

Protects against inhalation of
vapors that may cause

respiratory irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

¢ Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.

o Gather Materials: Ensure all necessary equipment, including PPE and spill cleanup

materials, are readily available.

e Fume Hood: Verify that the chemical fume hood is functioning correctly.

Handling:
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Grounding: Ground and bond containers when transferring the chemical to prevent static
discharge, as it is a flammable liquid.[9][10][11]

Dispensing: Use only non-sparking tools for handling and dispensing.[12][13]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.
Post-Handling:
» Decontamination: Thoroughly decontaminate all equipment after use.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

1-Bromo-6-methylheptane is classified as a halogenated organic waste and must be
disposed of as hazardous waste.

Waste Collection:

» Container: Collect all waste containing 1-Bromo-6-methylheptane in a designated, properly
labeled, and sealed container for halogenated organic waste.[14]

e Segregation: Do not mix with non-halogenated organic waste or other incompatible
materials.[14]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazards (flammable, irritant).

Spill Cleanup:

» Small Spills: For minor spills within a fume hood, use an inert absorbent material (e.g., sand,
vermiculite).
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o Large Spills: In the event of a large spill, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department immediately.

o Cleanup Materials: All contaminated cleanup materials must be collected and disposed of as
halogenated organic waste.

Final Disposal:

e Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service.[14][15] Do not pour down the drain or dispose of in
regular trash.[15]

Quantitative Data Summary

Property Value Source
Molecular Formula CsH17Br [16]
Molecular Weight 193.12 g/mol [16]
Boiling Point 191.87°C (estimated) [2]
Density 1.1024 g/cm3 (estimated) [2]

) Flammable liquid (specific
Flash Point ) ) [1]
value not readily available)

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 1-Bromo-6-methylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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